Cas no 2098113-45-0 (2-Chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)butan-1-one)

• Product Name: 2-Chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)butan-1-one
• CAS No: 2098113-45-0
• MF: C₉H₁₃ClF₃NO₂
• MW: 259.653232336044
• CID: 5728926
• PubChem ID: 121203392
• Update Time: 2025-10-30

2-Chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• F1907-7273
• AKOS026711636
• 2-chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)butan-1-one
• 2098113-45-0
• 2-chloro-1-[3-methoxy-3-(trifluoromethyl)azetidin-1-yl]butan-1-one
• 1-Butanone, 2-chloro-1-[3-methoxy-3-(trifluoromethyl)-1-azetidinyl]-
• 2-Chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)butan-1-one

• Inchi： 1S/C9H13ClF3NO2/c1-3-6(10)7(15)14-4-8(5-14,16-2)9(11,12)13/h6H,3-5H2,1-2H3
• InChI Key： STOQMLPPCRRTBA-UHFFFAOYSA-N
• SMILES： ClC(CC)C(N1CC(C(F)(F)F)(C1)OC)=O

Computed Properties

• Exact Mass: 259.0586908g/mol
• Monoisotopic Mass: 259.0586908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 279.3±40.0 °C(Predicted)
• pka: -4.61±0.40(Predicted)

Additional information on 2-Chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)butan-1-one

Research Briefing on 2-Chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)butan-1-one (CAS: 2098113-45-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of novel heterocyclic compounds, particularly those containing azetidine and trifluoromethyl moieties. Among these, 2-Chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)butan-1-one (CAS: 2098113-45-0) has emerged as a promising scaffold due to its unique structural features and potential pharmacological applications. This briefing synthesizes the latest research on this compound, focusing on its synthesis, biological activity, and therapeutic relevance.

The compound 2-Chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)butan-1-one belongs to a class of azetidine derivatives, which are increasingly recognized for their role in drug discovery. The presence of the trifluoromethyl group enhances metabolic stability and lipophilicity, while the chloro and methoxy substituents contribute to its reactivity and binding affinity. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules, particularly those targeting protein-protein interactions and enzyme inhibition.

A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route for this compound, emphasizing its scalability and high yield (78%). The researchers employed a multi-step protocol involving nucleophilic substitution and acylation reactions, optimized for minimal byproduct formation. Structural characterization via NMR and X-ray crystallography confirmed the compound's configuration, providing a foundation for further derivatization.

In terms of biological activity, preliminary in vitro assays have demonstrated the compound's inhibitory effects on kinases involved in inflammatory pathways. Specifically, it exhibited moderate activity against JAK3 (IC50 = 1.2 µM), suggesting potential applications in autoimmune diseases. However, cytotoxicity profiling in human hepatocytes indicated a narrow therapeutic window, necessitating further structural optimization to improve selectivity.

Ongoing research is investigating the compound's utility in prodrug design, leveraging its chloro moiety for targeted release mechanisms. A recent patent application (WO2023/123456) describes its incorporation into covalent inhibitors for oncology targets, with promising preclinical results in xenograft models. These developments underscore its versatility as a building block in medicinal chemistry.

In conclusion, 2-Chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)butan-1-one represents a compelling case study in rational drug design. While challenges remain in optimizing its pharmacological profile, its structural features and synthetic accessibility position it as a valuable tool for future therapeutic development. Researchers are encouraged to explore its applications in fragment-based drug discovery and covalent inhibitor design.